Cas no 83969-08-8 (1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium acetate)

• Product name: 1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium acetate
• CAS No: 83969-08-8
• MF: C₃₀H₃₀N₂O₂
• MW: 450.5714
• CID: 888920
• PubChem ID: 135832083

1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium acetate Chemical and Physical Properties

Names and Identifiers

• 1,3,3-trimethyl-2-[2-(1-methyl-2-phenyl-1h-indol-3-yl)vinyl]-3h-indolium acetate
• 1,3,3-trimethyl-2-[2-(1-methyl-2-phenylindol-1-ium-3-ylidene)ethylidene]indole,acetate
• 1,3,3-Trimethyl-2-(2-(1-methyl-2-phenyl-1H-indol-3-yl)vinyl)-3H-indolium acetate
• EINECS 281-585-1
• NS00090382
• 83969-08-8
• DTXSID20232866

• Inchi： InChI=1S/C28H27N2.C2H4O2/c1-28(2)23-15-9-11-17-25(23)29(3)26(28)19-18-22-21-14-8-10-16-24(21)30(4)27(22)20-12-6-5-7-13-20;1-2(3)4/h5-19H,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： JUUWFNDMFKASIC-UHFFFAOYSA-M
• SMILES： CC(=O)[O-].CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(N(C4=CC=CC=C43)C)C5=CC=CC=C5)C)C

Computed Properties

• Exact Mass: 450.230728204g/mol
• Monoisotopic Mass: 450.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 708
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų